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Abstract

N-Allylbenzothiazolium Bromide is a quaternary ammonium salt containing a benzothiazole
heterocycle and a reactive allyl group. While not a conventional polymerization catalyst, its
unique structure allows for its potential application in polymer synthesis, primarily as a
photoinitiator or a functional monomer. These application notes provide an overview of its
potential uses, synthesis, and detailed protocols for its application in photopolymerization and
as a comonomer in radical polymerization.

Introduction

Benzothiazole derivatives are known for their diverse applications in medicinal chemistry and
materials science.[1] In polymer chemistry, specific benzothiazole-containing compounds have
been utilized as components of photoinitiating systems for radical polymerization.[2] The
presence of the allyl group in N-Allylbenzothiazolium Bromide introduces a site for
polymerization, suggesting its potential role as a functional monomer. This document outlines
the synthesis of N-Allylbenzothiazolium Bromide and explores its application as both a
photoinitiator and a functional comonomer.

Synthesis of N-Allylbenzothiazolium Bromide
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The synthesis of N-Allylbenzothiazolium Bromide is typically achieved through the
quaternization of benzothiazole with allyl bromide.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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